5-Chloropropacin

• Molecular Formula: C20H17ClO7
• Molecular Weight: 404.8 g/mol
• IUPAC Name: (2R,3R)-6-chloro-3-(4-hydroxy-3-methoxyphenyl)-5-methoxy-2-methyl-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one
• InChI: InChI=1S/C20H17ClO7/c1-9-16(10-4-6-12(22)13(8-10)24-2)28-20-18(25-3)15(21)11-5-7-14(23)27-17(11)19(20)26-9/h4-9,16,22H,1-3H3/t9-,16+/m1/s1
• InChI Key: YAFMPQNTPUSIBR-ABKXIKBNSA-N
• Isomeric SMILES: C[C@@H]1[C@H](OC2=C(O1)C3=C(C=CC(=O)O3)C(=C2OC)Cl)C4=CC(=C(C=C4)O)OC
• Canonical SMILES: CC1C(OC2=C(O1)C3=C(C=CC(=O)O3)C(=C2OC)Cl)C4=CC(=C(C=C4)O)OC
• Synonyms: 5-chloropropacin

Description

5-Chloropropacin (C₂₀H₁₇ClO₇, molecular weight: 404.81) is a chlorinated coumarinolignan first isolated from the roots of Mondia whitei, a plant traditionally used in African medicine for diabetes management . Structurally, it features a coumarin core fused with a lignan moiety and a chlorine substituent at the C5 position, distinguishing it from non-halogenated analogs like propacin .

Comparison with Similar Compounds

Structural Similarities :

• Both compounds share a coumarinolignan backbone.
• Differences: Propacin lacks the chlorine substituent at C5 (Figure 1) .

Functional Differences :

• 5-Chloropropacin exhibits enhanced binding affinity to anti-diabetic protein targets (e.g., PPARG, GCK) compared to propacin, likely due to the electron-withdrawing chlorine group improving receptor interactions .
• Propacin has demonstrated moderate anti-inflammatory and antioxidant effects, whereas 5-Chloropropacin’s bioactivity profile is more focused on glucose metabolism regulation .

7-Hydroxy-4,6-dimethoxypropacin

Structural Features :

• Shares the coumarinolignan core but includes methoxy (-OCH₃) and hydroxyl (-OH) groups at C4, C6, and C7 positions instead of chlorine .

Comparison with Functionally Similar Compounds

Clorobiocin (Chlorobiocin)

Structural Contrast :

• Clorobiocin is an aminocoumarin antibiotic with a chlorine substituent but lacks the lignan moiety present in 5-Chloropropacin .

Functional Overlap :

• Both compounds leverage chlorine to enhance bioactivity: Clorobiocin targets DNA gyrase in bacteria, while 5-Chloropropacin modulates diabetic-associated enzymes .

Simocyclinone D8

Structural Divergence :

Functional Similarity :

• Both compounds exhibit cytotoxicity, though 5-Chloropropacin’s anti-diabetic mechanism is distinct from Simocyclinone D8’s antibiotic and antitumor effects .

Data Table: Key Comparative Features

Compound	Core Structure	Substituents	Source	Primary Bioactivity
5-Chloropropacin	Coumarinolignan	C5-Cl	Mondia whitei	Anti-diabetic
Propacin	Coumarinolignan	None	Mondia whitei	Antioxidant, Anti-inflammatory
7-Hydroxy-4,6-dimethoxypropacin	Coumarinolignan	C4/C6-OCH₃, C7-OH	Mondia whitei	Moderate anti-diabetic
Clorobiocin	Aminocoumarin	C8-Cl	Streptomyces spp.	Antibacterial
Simocyclinone D8	Aminocoumarin	Complex tetracyclic	Streptomyces spp.	Antibiotic, Cytotoxic

Research Findings and Mechanistic Insights

• Chlorination Impact: The C5 chlorine in 5-Chloropropacin increases its polarity and binding affinity to diabetic targets like PPARG and GCK compared to non-chlorinated analogs .
• Scaffold Importance: Coumarinolignans with halogen or methoxy groups show superior activity in hierarchical clustering analyses, underscoring the role of aromatic substituents in modulating enzyme interactions .
• Biosynthetic Uniqueness: 5-Chloropropacin is the first chlorinated coumarinolignan identified, suggesting Mondia whitei employs unique halogenation pathways absent in related species .